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Compound of Interest

Compound Name: O-(mesitylsulfonyl)hydroxylamine

Cat. No.: B1247570

Introduction: O-(mesitylsulfonyl)hydroxylamine, commonly abbreviated as MSH, is a highly
reactive and versatile electrophilic aminating agent pivotal in modern organic synthesis.
Structurally, it features a hydroxylamine moiety attached to a bulky mesitylenesulfonyl group.
This unique configuration renders the nitrogen atom highly electrophilic, making MSH an
efficient reagent for transferring an amino group (-NHz) to a wide array of nucleophiles.[1][2] Its
utility is particularly pronounced in the synthesis of nitrogen-containing compounds, which are
fundamental scaffolds in pharmaceuticals, agrochemicals, and materials science.[1][2] MSH is
noted for its high reactivity and good solubility in common organic solvents.[3] However, it is
also known to be thermally unstable and potentially explosive, necessitating careful handling
and often in situ preparation.[1][3] This guide provides a detailed review of MSH, including its
synthesis, key reactions with comprehensive data, detailed experimental protocols, and
important safety considerations.

Synthesis of O-(mesitylsulfonyl)hydroxylamine
(MSH)

The most common laboratory synthesis of MSH involves a multi-step process starting from
mesitylene.[2] The general workflow includes sulfonylation of mesitylene, followed by reaction
with a hydroxylamine derivative. A widely used procedure involves the acidic hydrolysis of an
O-(mesitylsulfonyl)acetohydroxamate precursor.
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Starting Materials

Mesitylenesulfonyl Chloride Ethyl Acetohydroxamate

Reaction Steps

Formation of O-(mesitylsulfonyl)acetohydroxamate

Acid Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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